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Compound of Interest

Compound Name: PIK5-12d

Cat. No.: B12393532 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. This document provides essential

guidance on the proper disposal of PIK5-12d, a potent and selective PIKfyve degrader used in

cutting-edge research. Adherence to these procedures is critical for maintaining a safe

workspace and ensuring environmental responsibility.

As PIK5-12d is a novel research compound, a comprehensive Safety Data Sheet (SDS) with

specific disposal instructions is not yet widely available. Therefore, the following procedures are

based on established best practices for the disposal of similar research-grade chemical

compounds, particularly those dissolved in Dimethyl Sulfoxide (DMSO).

Immediate Safety and Handling Precautions
Before handling PIK5-12d, it is crucial to be familiar with its basic properties and to take

appropriate safety measures.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) when handling PIK5-12d
powder or solutions.

Eye Protection: Use safety glasses or goggles to prevent eye contact.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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Handling:

Handle PIK5-12d in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid generating dust when working with the solid form of the compound.

Prevent contact with skin and eyes. In case of accidental contact, flush the affected area with

copious amounts of water and seek medical advice.

Quantitative Data Summary
For your convenience, the key quantitative data for PIK5-12d are summarized in the table

below.

Property Value

Molecular Formula C₅₂H₆₄N₁₀O₇S

Molecular Weight 973.19 g/mol

Solubility Soluble in DMSO

Recommended Storage (Solid) -20°C

Recommended Storage (in DMSO)
-20°C for up to 1 month, or -80°C for up to 6

months.[1]

Step-by-Step Disposal Protocol
The proper disposal of PIK5-12d, especially when in a DMSO solution, requires a systematic

approach to ensure safety and compliance with laboratory waste regulations.

Experimental Protocol for Waste Segregation and Disposal:

Waste Identification: All waste containing PIK5-12d must be classified as chemical waste.

This includes:

Unused or expired solid PIK5-12d.
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Stock solutions and diluted solutions of PIK5-12d in DMSO or other solvents.

Contaminated consumables, such as pipette tips, tubes, and flasks.

Contaminated PPE (gloves, etc.).

Waste Collection (Solid):

Collect solid PIK5-12d waste in a clearly labeled, sealed container.

The label should include the chemical name ("PIK5-12d"), the approximate amount, and

the date.

Waste Collection (Liquid - DMSO Solutions):

Collect liquid waste containing PIK5-12d and DMSO in a designated, leak-proof, and

chemically compatible waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

names of all constituents (e.g., "PIK5-12d in DMSO") and their approximate

concentrations.

Do not mix this waste stream with other incompatible chemical wastes.

Waste Collection (Contaminated Consumables):

Place all consumables that have come into direct contact with PIK5-12d into a designated,

sealed waste bag or container.

This container should also be labeled as "Hazardous Chemical Waste" and specify the

contaminant ("PIK5-12d").

Storage of Waste:

Store all PIK5-12d waste containers in a designated and properly ventilated satellite

accumulation area within the laboratory.

Ensure that the containers are tightly sealed to prevent leaks or evaporation.
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Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Do not dispose of PIK5-12d or its solutions down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of PIK5-12d.
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Caption: Workflow for the proper disposal of PIK5-12d waste.

By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific
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safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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